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Compound of Interest

Compound Name: 2-Chloro-1,10-phenanthroline

Cat. No.: B021708 Get Quote

An In-Depth Technical Guide to 2-Chloro-1,10-phenanthroline

Registry Number: CAS 7089-68-1

Abstract
This guide provides a comprehensive technical overview of 2-Chloro-1,10-phenanthroline, a

pivotal heterocyclic compound in modern chemistry. Identified by the CAS Number 7089-68-1,

this molecule is a cornerstone for advancements in coordination chemistry, catalysis, and

materials science.[1][2] Its significance stems from the versatile phenanthroline scaffold, which

possesses strong metal-chelating properties, combined with a reactive chlorine substituent that

serves as a synthetic handle for further functionalization.[1][2][3] This document will detail its

fundamental properties, present an improved, scalable synthesis protocol, explore its diverse

applications, and outline essential safety and handling procedures for laboratory and industrial

settings.

Compound Identification and Physicochemical
Properties
2-Chloro-1,10-phenanthroline is a solid organic compound that typically appears as a white to

pale yellow or orange crystalline powder.[1][2][4] Its core structure is a planar, rigid

phenanthroline ring system with a chlorine atom at the 2-position.[1] This substitution is key to

its utility as a precursor in the synthesis of more complex phenanthroline derivatives.
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Property Value Source(s)

CAS Number 7089-68-1 [1][2][5][6]

Molecular Formula C₁₂H₇ClN₂ [1][2][5][6]

Molecular Weight 214.65 g/mol [2][5][6]

IUPAC Name 2-chloro-1,10-phenanthroline [6][7]

Appearance
White to yellow to orange

powder/crystal
[1][2][4]

Melting Point 128-132 °C [2][4][5]

Boiling Point 391.8±22.0 °C (Predicted) [5][8]

Solubility

Sparingly soluble in water

(>32.2 µg/mL); Soluble in

Methanol.

[1][5][6][8]

pKa 4.22±0.10 (Predicted) [1][8]

Synthesis Protocol: An Improved and Scalable
Method
The synthesis of 2-chloro-1,10-phenanthroline is critical for its application. While several

methods exist, an improved procedure has been developed to facilitate multi-gram scale

preparation, overcoming issues like poor solubility of intermediates found in older methods.[9]

The original preparations often involved a methyl iodide salt, which has low water solubility and

leads to purification challenges.[9] The improved method, outlined below, utilizes a highly

water-soluble tosylate salt, making the process more efficient and scalable.[9]

Workflow for Improved Synthesis
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Step 1: N-Alkylation

Step 2: Oxidation Step 3: Chlorination

1,10-Phenanthroline Hydrate

Tosylate Salt Intermediate (2b)

 Reflux in Acetonitrile

Methyl p-toluenesulfonate

1-Methyl-1,10-phenanthrolin-2(1H)-one (3)

 aq. NaOH, K3Fe(CN)6

2-Chloro-1,10-phenanthroline (Product)

 Heat at reflux

Phosphorus oxychloride (POCl3)

2-Chloro-1,10-phenanthroline Ligand

Cl-Phen

N N

Mⁿ⁺

Coordination Bond

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Bidentate coordination of 2-chloro-1,10-phenanthroline to a metal center.

Safety and Handling
Proper handling of 2-Chloro-1,10-phenanthroline is essential to ensure laboratory safety.

According to the Globally Harmonized System (GHS), it is classified with the following hazards:

GHS Pictogram: GHS07 (Exclamation Mark) * Signal Word: Warning * Hazard Statements:

H302: Harmful if swallowed [6] * H315: Causes skin irritation [6] * H318/H319: Causes

serious eye damage/irritation [6] * H335: May cause respiratory irritation

Recommended Safety Precautions:
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood. [10][11]* Personal Protective Equipment (PPE): Wear appropriate protective gloves,

clothing, and safety glasses or goggles. [10]Ensure an eyewash station and safety shower

are readily accessible. [11]* Handling: Avoid contact with skin, eyes, and clothing. Avoid the

formation of dust and aerosols. * Storage: Store in a tightly closed container in a cool, dry,

and well-ventilated place under an inert atmosphere (e.g., nitrogen or argon). [5][8]Keep

away from oxidizing agents. [12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021708#2-chloro-1-10-phenanthroline-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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